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Compound of Interest

Compound Name: ASR-488

Cat. No.: B10856979 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

ASR-488 is a novel small molecule compound that has demonstrated significant potential in

the inhibition of bladder cancer growth.[1] It functions as an activator of the mRNA-binding

protein CPEB1 (Cytoplasmic Polyadenylation Element Binding Protein 1), initiating apoptotic

signaling in muscle-invasive bladder cancer (MIBC) cells.[1] This document provides detailed

application notes and protocols for the in vivo experimental design using ASR-488, targeted

towards researchers, scientists, and drug development professionals.

Mechanism of Action

ASR-488 exerts its anti-cancer effects by activating CPEB1, which in turn modulates the

translation of key mRNAs involved in cell proliferation and apoptosis.[1] Pathway enrichment

analyses have revealed that ASR-488 treatment upregulates genes associated with p53

signaling, focal adhesion, and neurotrophin signaling pathways.[1] Conversely, it

downregulates genes involved in DNA replication, mismatch repair, and TGFβ signaling.[1] This

multi-faceted mechanism of action makes ASR-488 a promising candidate for further preclinical

and clinical investigation.
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Table 1: In Vitro Efficacy of ASR-488 in Human Bladder Cancer Cell Lines

Cell Line IC50 (24h) IC50 (48h) IC50 (72h)
Key
Findings

Reference

TCCSUP 800 nM 480 nM 450 nM

Significant

reduction in

cell viability.

[2]

[2]

HT1376 1.28 µM 750 nM 850 nM

Induction of

apoptosis

observed.[2]

[2]

Table 2: In Vivo Efficacy of a Structurally Related Compound (ASR490) in a Colorectal Cancer

Xenograft Model

Compoun
d

Dose
Administr
ation
Route

Animal
Model

Tumor
Growth
Inhibition

Key
Findings

Referenc
e

ASR490 5 mg/kg
Intraperiton

eal

nu/nu mice

with

HCT116

xenografts

Effective

suppressio

n of tumor

growth.

Downregul

ation of

Notch1 and

survival

signaling in

tumors.

Note: This data is for a structurally related compound, ASR490, and serves as a starting point

for ASR-488 in vivo study design.

Signaling Pathway
The following diagram illustrates the proposed signaling pathway affected by ASR-488.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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